2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride
Overview
Description
2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride, also known as 5-nitro-2-thiophenecarboxylic acid hydrochloride (NTCA-HCl), is a small molecule that has been used in a variety of scientific research applications. NTCA-HCl has been used in the synthesis of various compounds and in the study of biochemical and physiological effects.
Scientific Research Applications
NTCA-HCl has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as 5-nitrothiophene-2-carboxamide and 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochlorideiophenecarboxylic acid ethyl ester. NTCA-HCl has also been used in the study of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of NTCA-HCl is not yet fully understood. However, it is believed that NTCA-HCl acts as a proton donor, donating a proton to the target molecule. This donation of a proton can then cause a change in the target molecule’s structure and/or function.
Biochemical and Physiological Effects
NTCA-HCl has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that NTCA-HCl can inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. NTCA-HCl has also been shown to have anti-inflammatory, anti-tumor, and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
NTCA-HCl has several advantages for use in laboratory experiments. It is a relatively stable compound, and is easily synthesized. It is also relatively non-toxic, and has low acute toxicity in animals. However, NTCA-HCl is not soluble in water, and may require solubilizing agents to be used in aqueous solutions.
Future Directions
Given the potential biochemical and physiological effects of NTCA-HCl, there are several potential future directions for research. These include further research into the mechanism of action of NTCA-HCl, as well as research into the potential therapeutic applications of NTCA-HCl. Additionally, research into the potential toxicity of NTCA-HCl, as well as the potential for drug interactions, is also needed. Finally, research into the potential for NTCA-HCl to be used as a prodrug or as a drug delivery system is also of interest.
Synthesis Methods
NTCA-HCl can be synthesized by a variety of methods. One method is the nitration of thiophene-2-carboxylic acid with a mixture of nitric and sulfuric acids. This method yields a mixture of 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochlorideiophenecarboxylic acid and 3-nitro-2-thiophenecarboxylic acid, which can then be separated by chromatography. The 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochlorideiophenecarboxylic acid can then be converted to NTCA-HCl by reaction with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride involves the reaction of 5-nitrothiophene-3-carboxylic acid with 2-amino-3-propanol in the presence of a coupling agent, followed by acidification with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "5-nitrothiophene-3-carboxylic acid", "2-amino-3-propanol", "Coupling agent (e.g. EDC, DCC)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 5-nitrothiophene-3-carboxylic acid (1 equiv) and 2-amino-3-propanol (1.2 equiv) in a suitable solvent (e.g. DMF, DMSO) under nitrogen atmosphere.", "Step 2: Add a coupling agent (e.g. EDC, DCC) (1.2 equiv) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 4: Acidify the organic layer with hydrochloric acid to obtain the hydrochloride salt of the product.", "Step 5: Isolate the product by filtration or crystallization and dry under vacuum." ] } | |
CAS RN |
2763749-56-8 |
Product Name |
2-amino-3-(5-nitrothiophen-3-yl)propanoic acid hydrochloride |
Molecular Formula |
C7H9ClN2O4S |
Molecular Weight |
252.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
